10.1039/D3TC01380D | Synergistic enhancement of the optoelectronic performance and stability of MA and Cs in FAxMAyCs1−x−yPbIzBr3−z single crystals†

Synergistic enhancement of the optoelectronic performance and stability of MA and Cs in FAxMAyCs1−x−yPbIzBr3−z single crystals†

Journal of Materials Chemistry C Pub Date: 2023-09-11 DOI: 10.1039/D3TC01380D

Abstract

The triple-cation and mixed-halide perovskites FA_xMA_yCs_1−x−yPbI_zBr_3−z have been identified as the optimal perovskite composition for photovoltaic devices due to their exceptional stability and high efficiency. Unfortunately, debates remain regarding the specific contributions of the A-site cations, particularly MA, and further investigation is needed to understand the impact of the composition on the phase stability and optoelectronic properties. The mixed halide is a necessary condition for ensuring the stability of α-FAPbI₃. However, it should be noted that the stability of α-FAPbI₃ is not solely dependent on the mixed halide, as the A-site cations also contribute significantly to enhancing both the stability and photoelectric performance of α-FAPbI₃. In this study, MA and Cs were employed to occupy the shrunken cubo-octahedral voids resulting from the introduction of Br, thereby mitigating lattice strain and enhancing crystal stability. In comparison to FA_0.95Cs_0.05PbI_2.7Br_0.3 (FACs), FA_0.9MA_0.05Cs_0.05PbI_2.7Br_0.3 (FAMACs) demonstrates a lower trap state density, better stability and repeatability, and a higher on–off ratio (∼820) for photodetector devices. This work revealed that the triple-cation and mixed-halide perovskite FAMACs is a better candidate than FACs for replacing Si as a star material for optoelectronic devices.

Share View Original Text

Recommended Literature

[1] Particle-based immunochemical separation of methicillin resistant Staphylococcus aureus with indirect electrochemical detection of labeling oligonucleotides Anal. Methods, 2016,8, 5123-5128 10.1039/C6AY01296E
[2] Estimation of effective diffusion coefficients of model solutes through gastric mucus: assessment of a diffusion chamber technique based on spectrophotometric analysis Analyst, 1991,116, 1113-1116 10.1039/AN9911601113
[3] Electronic properties of polymorphic two-dimensional layered chromium disulphide† Mohammad Rezwan Habib,Shengping Wang,Weijia Wang,Han Xiao,Sk Md Obaidulla,Anabil Gayen,Yahya Khan,Hongzheng Chen,Mingsheng XuNanoscale, 2019,11, 20123-20132 10.1039/C9NR04449C
[4] Ene reaction of allene with perfluorocyclobutanone: deuterium isotope effect J. Chem. Soc. D, 1971, 166-167 10.1039/C29710000166
[5] Ethylene glycol-mediated one-pot synthesis of Fe incorporated α-Ni(OH)2 nanosheets with enhanced intrinsic electrocatalytic activity and long-term stability for alkaline water oxidation† Gouri Tudu,Sourav Ghosh,Sagar Ganguli,Heramba V. S. R. M. Koppisetti,Harish Reddy Inta,Venkataramanan MahalingamDalton Trans., 2021,50, 7305-7313 10.1039/D1DT00226K
[6] Synthesis of aminoboronic acid derivatives: an update on recent advances† Andrej Šterman,Izidor Sosič,Stanislav GobecOrg. Chem. Front., 2019,6, 2991-2998 10.1039/C9QO00626E
[7] First in situ1H NMR spectroscopic monitoring of manganese species in the MnIII(salen) + PhIO catalytic system Mendeleev Commun., 2000,10, 1-3 10.1070/MC2000v010n01ABEH001183
[8] Biodegradable and crosslinkable PPF–PLGA–PEG self-assembled nanoparticles dual-decorated with folic acid ligands and Rhodamine B fluorescent probes for targeted cancer imaging† RSC Adv., 2015,5, 33275-33282 10.1039/C5RA04096E
[9] Doubly vinylogous and doubly rearomative functionalization of 2-alkyl-3-furfurals† Artur Przydacz,Mateusz Dyguda,Aleksandra Topolska,Anna Skrzyńska,Chang-Jiang Xu,Ying-Chun Chen,Łukasz AlbrechtOrg. Biomol. Chem., 2020,18, 5816-5821 10.1039/D0OB00788A
[10] Hydrogenated CeO2−xSx mesoporous hollow spheres for enhanced solar driven water oxidation† Yuting Xiao,Yajie Chen,Ying Xie,Guohui Tian,Shien Guo,Taoran Han,Honggang FuChem. Commun., 2016,52, 2521-2524 10.1039/C5CC09484D

Journal Name：Journal of Materials Chemistry C

Research Products

Ammonium sulfide((NH4)2(S5))

CAS no.: 12135-77-2
4,5-Dichloro-2-(2,6-dichlorobenzyl)pyridazin-3(2H)-one

CAS no.: 175135-43-0
D-Tyrosinamide,D-tyrosyl-L-isoleucyl-L-asparaginyl-L-leucyl-L-isoleucyl-D-threonyl-L-arginyl-L-glutaminyl-L-arginyl-(9CI)

CAS no.: 163887-48-7
3,5-Dimethyl-4-iodoaniline

CAS no.: 117832-15-2
Benzoic acid,4-(decyloxy)-, 4-hydroxyphenyl ester

CAS no.: 124249-85-0
Acetic acid,2-[[2-(trifluoromethyl)phenyl]thio]-

CAS no.: 13334-00-4
Bertrandite (Be4(OH)2O(SiO3)2)

CAS no.: 12161-82-9
2-Hexenoic acid,4-methyl-, (Z)- (8CI)

CAS no.: 18951-40-1
Benzene,1,1',1''-(isocyanomethylidyne)tris-

CAS no.: 1600-49-3
2-Bromo-3,5-dinitropyridine

CAS no.: 16420-30-7